1-(2-Chlorophenyl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]methanesulfonamide
• InChI: InChI=1S/C15H16ClNO2S2/c16-14-4-2-1-3-12(14)10-21(18,19)17-11-15(6-7-15)13-5-8-20-9-13/h1-5,8-9,17H,6-7,10-11H2
• InChI Key: UAEBXGBXXSHFTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNS(=O)(=O)CC2=CC=CC=C2Cl)C3=CSC=C3
• Molecular Formula: C15H16ClNO2S2
• Molecular Weight: 341.9 g/mol
• CAS No.: 2415571-93-4

Description

1-(2-Chlorophenyl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]methanesulfonamide is a methanesulfonamide derivative featuring a 2-chlorophenyl group and a cyclopropylmethyl substituent with a thiophen-3-yl moiety.

Biological Activity

1-(2-Chlorophenyl)-N-[(1-thiophen-3-ylcyclopropyl)methyl]methanesulfonamide is a complex organic compound that has garnered attention for its potential biological activity. This article explores its synthesis, mechanism of action, and biological effects based on diverse research findings.

Chemical Structure and Synthesis

The compound features a 2-chlorophenyl moiety, a thiophene ring , and a methanesulfonamide group. The synthesis typically involves several steps:

• Formation of the cyclopropyl group through cyclopropanation reactions.
• Introduction of the thiophene ring via cross-coupling reactions.
• Attachment of the methanesulfonamide group through reaction with methanesulfonyl chloride.

The biological activity of this compound is hypothesized to stem from its interaction with specific molecular targets, including enzymes and receptors. The thiophene and methanesulfonamide groups may modulate various biochemical pathways, potentially leading to inhibition or activation of certain cellular processes.

Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Antidepressant Effects : Some derivatives have shown selectivity for serotonin receptors, particularly 5-HT2C, which is linked to mood regulation .
• Antipsychotic Properties : Compounds in this class have demonstrated antipsychotic-like effects in animal models, suggesting potential therapeutic applications in psychiatric disorders .
• Anti-inflammatory Activity : Related compounds have been evaluated for their ability to inhibit cyclooxygenase enzymes (COX), which are involved in inflammatory responses .

Case Studies and Research Findings

Several studies have highlighted the biological activity of similar compounds:

Study	Compound	Key Findings
	N-substituted (2-phenylcyclopropyl)methylamines	Demonstrated selective agonism at 5-HT2C receptors with significant antipsychotic effects in animal models.
	6-substituted-3-(4-methanesulfonylphenyl)-4-phenylpyran-2-ones	Showed high COX-2 inhibitory potency and anti-inflammatory activity comparable to celecoxib.
	Various drug candidates	Identified correlations between phospholipase A2 inhibition and drug-induced phospholipidosis, indicating potential safety profiles for new compounds.

Comparison with Similar Compounds

Key Observations:

Fluorine atoms in AVE-1625 increase electronegativity and metabolic stability but reduce aromatic interactions.

Pharmacological Implications :

• AVE-1625 and Rimonabant both target CB1 receptors, but the target compound’s 2-chlorophenyl group (vs. 4-chlorophenyl in Rimonabant) may alter receptor-binding orientation, affecting efficacy or side-effect profiles.
• The low solubility of AVE-1625 (<0.1 mg/mL) suggests formulation challenges, whereas the target compound’s thiophene moiety could improve solubility due to its polarizable sulfur atom.

Toxicity and Safety :

• AVE-1625 is explicitly labeled for research use only , mirroring caution seen with Rimonabant, which was withdrawn due to depression risks. The target compound’s cyclopropane-thiophene hybrid may mitigate off-target effects, but this requires validation.

Research Findings and Mechanistic Insights

• Receptor Binding: Sulfonamide derivatives often interact with hydrophobic pockets in receptors.
• Metabolic Stability: Cyclopropane rings are known to resist oxidative metabolism, which could enhance the target compound’s half-life compared to azetidine-containing analogs like AVE-1625.
• Selectivity : The thiophene moiety’s electron-rich system may reduce off-target interactions with enzymes like CYP450, a common issue with fluorinated compounds (e.g., AVE-1625).